Cas no 1805420-58-9 (4-Bromo-2-fluoro-3-iodotoluene)

• Product Name: 4-Bromo-2-fluoro-3-iodotoluene
• CAS No: 1805420-58-9
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5000540
• Update Time: 2025-10-10

4-Bromo-2-fluoro-3-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-iodotoluene

• Inchi： 1S/C7H5BrFI/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,1H3
• InChI Key： UYLKDIAKQIZLOP-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C)=C1F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-2-fluoro-3-iodotoluene

4-Bromo-2-fluoro-3-iodotoluene (CAS No. 1805420-58-9)

4-Bromo-2-fluoro-3-iodotoluene, also known by its CAS number 1805420-58-9, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique substitution pattern, featuring bromine, fluorine, and iodine atoms attached to a toluene backbone. The presence of these halogens imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions and applications.

The synthesis of 4-bromo-2-fluoro-3-iodotoluene typically involves multi-step halogenation processes, often utilizing electrophilic aromatic substitution techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. The compound's stability under various reaction conditions has made it a preferred substrate for exploring novel synthetic pathways in organic chemistry.

In the realm of pharmacology, 4-bromo-2-fluoro-3-iodotoluene has been employed as a key intermediate in drug discovery programs targeting complex biological systems. Its ability to undergo further functionalization while retaining the halogen substituents has facilitated the development of bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound to design inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The electronic properties of 4-bromo-2-fluoro-3-iodotoluene make it an intriguing candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system has been leveraged in the construction of advanced materials, including organic semiconductors and sensors. Recent studies have demonstrated its potential as a component in flexible electronics, where its stability and reactivity under dynamic conditions are highly advantageous.

From an environmental perspective, the handling and disposal of 4-bromo-2-fluoro-3-iodotoluene require careful consideration due to the inherent properties of its halogen substituents. However, ongoing research into green chemistry practices aims to minimize the ecological footprint associated with its production and use. Innovations in catalytic recycling and waste management are expected to further enhance its sustainability profile.

In conclusion, 4-bromo-2-fluoro-3-iotoletoulene stands as a testament to the versatility of halogenated aromatic compounds in modern chemistry. Its role as a versatile building block continues to expand across diverse scientific disciplines, driven by advancements in synthetic methodology and an increasing understanding of its unique chemical properties.